Cas no 34824-58-3 (2-(2-Bromophenyl)-1,3-dioxolane)

2-(2-Bromophenyl)-1,3-dioxolane is a brominated aromatic compound featuring a 1,3-dioxolane protecting group, commonly utilized in synthetic organic chemistry. Its key advantages include stability under basic and nucleophilic conditions, making it a valuable intermediate for the selective functionalization of aromatic systems. The bromine substituent at the ortho position allows for further derivatization via cross-coupling reactions, such as Suzuki or Heck couplings, while the dioxolane group provides protection for carbonyl functionalities. This compound is particularly useful in multi-step syntheses, offering controlled reactivity and compatibility with a range of reagents. Its well-defined structure ensures reproducibility in complex transformations, supporting applications in pharmaceuticals and fine chemical synthesis.

2-(2-Bromophenyl)-1,3-dioxolane structure

34824-58-3 structure

Product Name:2-(2-Bromophenyl)-1,3-dioxolane

CAS No:34824-58-3

MF:C₉H₉BrO₂

MW:229.070562124252

MDL:MFCD00155124

CID:89107

PubChem ID:87564956

Update Time:2025-06-07

2-(2-Bromophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

- 2-(2-Bromophenyl)-1,3-dioxolane
- 2-Bromobenzaldehyde ethylene acetal
- 1-Bromo-2-(1,3-dioxolan-2-yl)benzene
- 2-bromobenzaldehyde ethylene glycol acetal
- 2-bromobenzaldehyde ethylene glycol ketal
- 1,3-Dioxolane, 2-(2-bromophenyl)-
- 2-BROMOPHENYLDIOXOLANE
- IWSGKSUCFVOWQU-UHFFFAOYSA-N
- 2-BROMO BENZALDEHYDE ETHYLENE GLYCOL ACETAL
- PubChem3729
- bromobenzaldehyde ethylene acetal
- RARECHEM AL BP 0014
- STR08559
- OR4329
- SBB067
- AKOS005166891
- 2-bromo-2-phenyl-1,3-dioxolane;2-(2-Bromophenyl)-1,3-dioxolane
- 1-bromo-2-(1,3-dioxolan-2-yl)-benzene
- A822420
- MFCD00155124
- 2-(1,3-dioxolan-2-yl)-bromobenzene
- CS-0096855
- FT-0611526
- SCHEMBL252280
- 2-Bromobenzaldehyde ethylene acetal, 96%
- J-505555
- 2-(2-bromophenyl)-1,3,-dioxolane
- EN300-7195621
- SY050277
- FT-0600582
- AM20040245
- 2-(2-Bromophenyl)-1,3-dioxolane #
- 34824-58-3
- B2084
- DTXSID90339098
- DB-005765
- MDL： MFCD00155124
- Inchi： 1S/C9H9BrO2/c10-8-4-2-1-3-7(8)9-11-5-6-12-9/h1-4,9H,5-6H2
- InChI Key： IWSGKSUCFVOWQU-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1C1OCCO1
- BRN： 1284374

Computed Properties

Exact Mass: 227.97900
Monoisotopic Mass: 227.97859g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2
Topological Polar Surface Area: 18.5

Experimental Properties

Color/Form: Colorless liquid
Density: 1.535 g/mL at 25 °C(lit.)
Boiling Point: 272.1°C at 760 mmHg
Flash Point: Degrees Fahrenheit:>249.8°F
Degrees Celsius:>121°C
Refractive Index: n20/D 1.569(lit.)
Water Partition Coefficient: Difficult to mix in water.
PSA: 18.46000
LogP: 2.49450
Solubility: Insoluble in water

2-(2-Bromophenyl)-1,3-dioxolane Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264-P270-P301+P312+P330-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 22
Safety Instruction： S24/25
Hazardous Material Identification：
Safety Term：S24/25
Storage Condition：Inert atmosphere,2-8°C
Risk Phrases：R22

2-(2-Bromophenyl)-1,3-dioxolane Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(2-Bromophenyl)-1,3-dioxolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM100927-100g	2-(2-bromophenyl)-1,3-dioxolane	34824-58-3	95+%	100g	$262	2021-08-06
Fluorochem	208277-10g	1-bromo-2-(1,3-dioxolan-2-yl)benzene	34824-58-3	98%	10g	￡24.00	2022-03-01
Fluorochem	208277-25g	1-bromo-2-(1,3-dioxolan-2-yl)benzene	34824-58-3	98%	25g	￡48.00	2022-03-01
Alichem	A159001621-100g	2-(2-Bromophenyl)-1,3-dioxolane	34824-58-3	98%	100g	$348.74	2023-09-02
Alichem	A159001621-500g	2-(2-Bromophenyl)-1,3-dioxolane	34824-58-3	98%	500g	$727.20	2023-09-02
Fluorochem	208277-1g	1-bromo-2-(1,3-dioxolan-2-yl)benzene	34824-58-3	98%	1g	￡10.00	2022-03-01
abcr	AB467218-100 g	2-(2-Bromophenyl)-1,3-dioxolane; 95%	34824-58-3		100g	€282.50	2023-07-18
abcr	AB467218-250 g	2-(2-Bromophenyl)-1,3-dioxolane; 95%	34824-58-3		250g	€530.00	2023-07-18
abcr	AB467218-500 g	2-(2-Bromophenyl)-1,3-dioxolane; 95%	34824-58-3		500g	€942.50	2023-07-18
Chemenu	CM100927-100g	2-(2-bromophenyl)-1,3-dioxolane	34824-58-3	95%+	100g	$***	2023-05-30

2-(2-Bromophenyl)-1,3-dioxolane Production Method

2-(2-Bromophenyl)-1,3-dioxolane Related Literature

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Cas no 34824-58-3 (2-(2-Bromophenyl)-1,3-dioxolane)

2-(2-Bromophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-(2-Bromophenyl)-1,3-dioxolane Security Information

2-(2-Bromophenyl)-1,3-dioxolane Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-(2-Bromophenyl)-1,3-dioxolane Pricemore >>

2-(2-Bromophenyl)-1,3-dioxolane Production Method

2-(2-Bromophenyl)-1,3-dioxolane Related Literature

Related Categories

34824-58-3 (2-(2-Bromophenyl)-1,3-dioxolane) Related Products